Cas no 2172103-14-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid
• CAS No: 2172103-14-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6422981
• PubChem ID: 165567558
• Update Time: 2025-05-19

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid
• EN300-1524701
• 2172103-14-7
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamido]acetic acid

• Inchi： 1S/C25H28N2O6/c1-3-14-27(15-23(28)29)24(30)22(32-2)12-13-26-25(31)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h3-11,21-22H,1,12-16H2,2H3,(H,26,31)(H,28,29)
• InChI Key： VWIYLFHGYPXIMR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(N(CC(=O)O)CC=C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic Acid (CAS No. 2172103-14-7)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid, identified by its CAS number 2172103-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties. The structure of this molecule is characterized by its complex arrangement of functional groups, which includes an N-(prop-2-en-1-yl)butanamidoacetic moiety and a (9H-fluoren-9-yl)methoxycarbonyl group, both of which contribute to its unique chemical and biological profile.

The fluoren moiety, a prominent feature in this compound, is known for its stability and rigidity, which often enhances the binding affinity of molecules to their biological targets. This property makes it particularly valuable in the design of drugs that require prolonged interaction with their intended receptors. The methoxycarbonyl group, on the other hand, provides a site for further chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific enzymatic pathways involved in various diseases. The 2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid component of this compound suggests potential interactions with enzymes such as kinases and proteases, which are key players in numerous pathological processes. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes, making it a promising candidate for further investigation.

The pharmaceutical industry has been actively exploring new synthetic routes to optimize the production of such complex molecules. The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-yl)butanamidoacetic acid involves multiple steps, including protection-deprotection strategies and regioselective functionalization. Advances in synthetic methodologies have enabled researchers to achieve higher yields and purities, facilitating more extensive pharmacological evaluations.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory pathways are dysregulated in conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. The ability of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(prop-2-en-1-y)butanamidoacetic acid to modulate these pathways has been suggested by initial in vitro studies. These studies have shown that the compound can interact with inflammatory mediators and reduce the expression of pro-inflammatory cytokines.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The presence of the fluorenylmethoxycarbonyl group in this compound underscores these advantages, making it an attractive scaffold for drug discovery efforts.

In addition to its potential therapeutic applications, 2-4-{(9H-fluoren}-9-ylmethoxycarbonyl}amino)-2-methoxy-N-(prop--en--1--yl)butanamidoacetic acid may also serve as a valuable tool in mechanistic studies. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be translated into the development of more effective and targeted therapies.

The use of computational methods has become increasingly important in the study of complex organic compounds like 2--4-{(9H-fluorenylmethoxycarbonyl}amino)-2-methoxy-N-(prop--en--1--yl)butanamidoacetic acid. Molecular modeling techniques allow researchers to predict binding affinities, optimize drug design, and simulate interactions with biological targets. These computational approaches complement traditional experimental methods and provide a more comprehensive understanding of the compound's behavior.

The future prospects for 2--4-{(9H-fluorenylmethoxycarbonyl}amino)-2-methoxy-N-(prop--en--1--yl)butanamidoacetic acid are promising. Ongoing research is focused on refining its chemical structure to enhance its efficacy and safety profiles. Additionally, efforts are underway to explore new synthetic routes that could make large-scale production more feasible. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.